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Compound of Interest

Compound Name: 2-lodoethanol

Cat. No.: B1213209

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 2-lodoethanol (CAS No:
624-76-0), including its physical and chemical properties, toxicity, and detailed protocols for
safe handling, emergency procedures, and disposal. The information is compiled and
presented to meet the needs of laboratory and drug development professionals.

Chemical and Physical Properties

2-lodoethanol is a combustible, colorless to yellow-brown liquid that is highly soluble in water.

[1] It is sensitive to light and should be stored accordingly.[2] Key quantitative properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula C2HsIO [3]
Molecular Weight 171.97 g/mol [3]

Boiling Point 85 °C @ 25 mmHg

Density 2.205 g/mL at 25 °C

Flash Point 65 °C (149 °F) - closed cup [4]
Refractive Index n20/D 1.572

N Soluble in water, diethyl ether,
Solubility and ethanol [1]

Hazard Identification and GHS Classification

2-lodoethanol is classified as a hazardous chemical. The primary routes of exposure are
ingestion, skin contact, and inhalation. It is fatal if swallowed and may be fatal if it comes into
contact with the skin.[5]

GHS Classification Summary:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 2 H300: Fatal if swallowed
Acute Toxicity, Dermal 2 H310: Fatal in contact with skin

- H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects

Flammable Liquids 4 H227: Combustible liquid

Source:[5][6]

GHS Pictograms and Signal Word:

Signal Word: Danger[4]
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Toxicity Data

The acute toxicity of 2-lodoethanol is high, particularly through oral ingestion.

Toxicity Data Value Species Source

LD50 Oral 50 mg/kg Rat

Mechanism of Toxicity:

While a specific signaling pathway for 2-lodoethanol is not well-documented, organoiodine
compounds, in general, are potent alkylating agents.[7] The toxicity of compounds like
iodoacetamide and iodoacetic acid stems from their ability to irreversibly alkylate cysteine
residues in proteins.[7] This disrupts protein structure and function by preventing the formation
of essential disulfide linkages.[7]
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Figure 1: Proposed mechanism of 2-lodoethanol toxicity.

Experimental Protocols
Handling and Storage Protocol
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» Engineering Controls: All work with 2-lodoethanol must be conducted in a certified chemical
fume hood.[4] Ensure adequate ventilation to prevent the accumulation of vapors.[2]

» Personal Protective Equipment (PPE):

o

Eye Protection: Chemical safety goggles and a face shield are mandatory.[2]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect
gloves for any signs of degradation or puncture before use.[2]

o Body Protection: A lab coat must be worn and fully fastened. For larger quantities, a
chemical-resistant apron is recommended.[2]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[4]

e General Handling:

o

Avoid contact with skin, eyes, and clothing.[2]

[e]

Do not breathe vapors or mists.[4]

o

Keep away from heat, sparks, open flames, and other ignition sources.[5]

[¢]

Use non-sparking tools.

[¢]

Take precautionary measures against static discharge.

o Storage:

o

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

[¢]

The recommended storage temperature is 2-8°C.

[¢]

Protect from light.

[e]

Store locked up.
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o Incompatible materials: Strong oxidizing agents, strong acids, strong reducing agents, acid
anhydrides, and acid chlorides.[4]

Handling 2-lodoethanol

Personal Protéctive Equipment (PPE)
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Figure 2: Personal Protective Equipment for handling 2-lodoethanol.

First Aid Measures

Immediate medical attention is required for all routes of exposure.[4]
e If Inhaled:
o Move the person to fresh air immediately.[2]
o If breathing is difficult or has stopped, provide artificial respiration.[4]
o Seek immediate medical attention.[2]
 In Case of Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected area with soap and plenty of water for at least 15 minutes.[4]
o Seek immediate medical attention.[2]
e In Case of Eye Contact:

o Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[4]
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o Remove contact lenses, if present and easy to do.

o Seek immediate medical attention.[4]

o If Swallowed:

o Do NOT induce vomiting.[4]

o Rinse mouth with water.

o Never give anything by mouth to an unconscious person.[2]

o Call a physician or poison control center immediately.[4]
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Figure 3: First aid procedures for 2-lodoethanol exposure.

Spill and Disposal Protocol

e Spill Response:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC175500100&productDescription=2-IODOETHANOL%2C+99%25%2C+STAB+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC175500100&productDescription=2-IODOETHANOL%2C+99%25%2C+STAB+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-iodoethanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC175500100&productDescription=2-IODOETHANOL%2C+99%25%2C+STAB+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1213209?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Evacuate non-essential personnel from the area.[2]
o Remove all sources of ignition.[4]
o Ensure adequate ventilation.[2]

o Wearing appropriate PPE, contain the spill using a non-combustible absorbent material
(e.g., sand, earth, vermiculite).[2][8]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[4]
o Clean the spill area thoroughly with a detergent and water.
o Prevent the spill from entering drains.
» Disposal:
o Dispose of waste material at an approved waste disposal plant.
o Do not mix with other waste.[2]
o Handle uncleaned containers as you would the product itself.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2] Water mist can be used to cool closed containers.[4]

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[2]

o Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[4]
Containers may explode when heated.[4]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen iodide.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]
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Conclusion

2-lodoethanol is a valuable laboratory chemical that requires careful handling due to its high
acute toxicity and other hazardous properties. Adherence to the protocols outlined in this guide
is essential for ensuring the safety of all personnel. Always consult the most recent Safety Data
Sheet from your supplier before use and ensure that all users are trained on the specific
hazards and handling procedures for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-lodethanol — Wikipedia [de.wikipedia.org]

e 2. chemicalbook.com [chemicalbook.com]

e 3. scbt.com [scbt.com]

e 4. fishersci.com [fishersci.com]

e 5. 2-lodoethanol | 624-76-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
e 6. lodoethanol | C2H5IO0 | CID 12225 - PubChem [pubchem.ncbi.nim.nih.gov]

e 7. lodine compounds - Wikipedia [en.wikipedia.org]

e 8. jk-sci.com [jk-sci.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of 2-
lodoethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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